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Compound Focus: ZONYL FS-300

CAS No.: 197664-69-0

Cat. No.: S1833096

Fundamental Chemical and Physical Properties

ZONYL FS-300 is a water-based, nonionic fluorosurfactant known for its exceptional ability to reduce
surface tension, providing superior wetting, spreading, and leveling capabilities. [1] [2]. Its structure is based
on a fluorocarbon chain (Rf) connected to a polyethylene oxide (PEO) segment. The table below summarizes

its core physical properties as provided by suppliers and research literature.

Table 1: Key Physical and Chemical Properties of ZONYL FS-300

Property Specification / Value Notes / Source

CAS Number 197664-69-0 [1] [3] -

Molecular Formula  RfCH2CH20(CH2CH20)xH [1] [3] Rf = fluorocarbon
chain

Physical Form Liquid [1] -

Purity/Composition ~25% solids in water [3] Supplied as an

aqueous solution.

Boiling Point 100 °C [1] -
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Property Specification / Value Notes | Source
Melting Point -5°C[1] -
Flash Point 22 °C [1] -
Density 1.10 £ 0.05 g/mL @ 20°C [1] [3] -
Solubility Soluble in THF and water [1] -
Refractive Index 1.459 [1] -
Key Features Surface tension reduction, anti-blocking, defoaming, -

chemical resistance, environmental stability [1]

Key Functional Applications and Performance

ZONYL FS-300's unique properties make it valuable in diverse scientific and industrial fields. The

following table details its core applications and documented performance in research settings.

Table 2: Research and Industrial Applications of ZONYL FS-300

Application . .

Field Specific Role | Function Outcome / Performance

Material Acts as a processing aid and Promotes adhesion of PEDOT:PSS to

Science & plasticizer in stretchable hydrophobic substrates; improves

Electronics transparent conductive mechanical properties and processing.
electrodes (PEDOT:PSS-based) Enabled organic solar cells with 11.9% power
[2]. conversion efficiency. [2]

Advanced Serves as a mesostructuring Produced nanosized titania crystals at lower

Coatings & agent in the synthesis of low- temperatures, leading to ~50% higher

Films temperature photocatalytic titania photocatalytic activity compared to films
films [4]. templated with Pluronic F127. [4]
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Application . .
Field Specific Role | Function Outcome / Performance
ie
Complex Used with light-responsive Enabled creation of three-phase complex
Emulsions surfactants to form and stabilize emulsions via a one-step temperature-

complex emulsions for research [1]. induced phase-separation method. [1]

Astrobiology & Studied as a potential surfactant for ~Demonstrated that its extraction efficiency
Exploration extracting organic matter from decreases with prolonged high-temperature
Martian soil simulants [5]. storage, but remains stable under expected
mission radiation levels. [5]

Detailed Experimental Protocols from Research

Here are the detailed methodologies for two key experiments cited in the search results, which you can adapt

for your laboratory work.

Protocol: Synthesis of Stretchable Transparent Conductive
Electrodes

This protocol outlines the use of ZONYL FS-300 in creating PEDOT:PSS-based electrodes for stretchable

electronics, as documented in research leading to high-performance organic solar cells and strain sensors [2].

¢ Primary Materials: Poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS),
Polyethylene oxide (PEO) precursor, Polyethylene glycol methacrylate, ZONYL FS-300 surfactant.
e Procedure:
o Formulation Preparation: Combine the PEDOT:PSS solution with the PEO precursor and a
specified amount of ZONYL FS-300.
o Mixing: Ensure the mixture is homogenized thoroughly to achieve a uniform dispersion of all
components.
o Deposition: Apply the formulated mixture onto the target hydrophobic substrate.
o Processing: The addition of ZONYL FS-300 promotes adhesion to the substrate and has a
plasticizing effect on the base material, which is crucial for achieving stretchability.
o Curing/Cross-linking: Proceed with the necessary curing or cross-linking steps as required for
the PEO precursor to form the final elastic network.
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¢ Key Role of ZONYL FS-300: The surfactant is critical for two main reasons: it enables the processing
of the hydrophilic PEDOT:PSS on hydrophobic surfaces, and it improves the mechanical properties
(plasticizing effect) of the resulting electrode [2].

Protocol: One-Step Formation of Complex Emulsions

This method describes the preparation of complex emulsions using ZONYL FS-300 as a stabilizing

surfactant, suitable for research in colloid and interface science [1].

e Primary Materials: ZONYL FS-300, light-responsive surfactant (e.g., C4AZOC2TAB), hexane,
perfluorooctane, water.
e Procedure:

o Aqueous Phase Preparation: Prepare a mixed surfactant aqueous solution containing ZONYL
FS-300 and the light-responsive surfactant (C4AZOC2TAB). Use a volume ratio of 1:1 for the
oil phase to the aqueous phase.

o Oil Phase Preparation: Combine hexane and perfluorooctane. Heat this oil mixture above
37°C (its upper critical solution temperature, Tc) until the components become miscible.

o Pre-heating: Pre-heat the aqueous surfactant solution to the same temperature (above Tc).

o Emulsification: Combine the preheated aqueous solution with the oil mixture. Emulsify using a
vortex mixer at 2800 rpm for 1 minute.

o Phase Separation: Cool the emulsion to room temperature (e.g., 25°C). This induces phase
separation within the oil droplets.

o Equilibration: Let the emulsion equilibrate for at least 12 hours at 25°C to form the stable
complex internal structure.

Protocol: Stability and Degradation Assessment

This procedure evaluates the stability of ZONYL FS-300 under harsh conditions, relevant for applications

where long-term performance or extreme environment resistance is critical [5].

¢ Primary Materials: ZONYL FS-300 solution, Martian soil simulant (e.g., JSC Mars-1), suite of organic
compound standards.
e Procedure:
o Stress Exposure: Expose solutions of ZONYL FS-300 to elevated radiation doses and heat
levels, combined with prolonged storage.
o Degradation Monitoring: Monitor changes in solution properties such as pH and electrical
conductivity.
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o Performance Testing: Use the degraded surfactant solutions to extract a suite of organic
compounds that have been spiked onto the soil simulant.
o Efficiency Analysis: Measure the recovery efficiency of the spiked standards using analytical
techniques (e.g., GC-MS, HPLC) to quantify the surfactant's remaining effectiveness.
¢ Key Findings: Extraction efficiencies for standards decreased progressively with increasing storage
temperature. Prolonged storage at 60°C rendered the surfactant solutions ineffective. However,
proton fluences expected during a Mars mission did not cause significant degradation [5].

Diagram of Key Functional Relationships

The diagram below visualizes the core functional roles of ZONYL FS-300 and their resulting material

properties, based on its documented behavior in research applications.

ZONYL FS-300

Plasticizing Effect Promotes Adhesion Mesostructuring Agent Emulsion Stabilization Organic Extraction

Stretchable Electrodes High Conductivity Optical Transparency Enhanced Photoactivity Complex Emulsions Astrobiology / Life Detection

Stretchable Electronics Low-Temp Catalytic Films Advanced Emulsion Research

Click to download full resolution via product page

This diagram illustrates how the core functions of ZONYL FS-300 enable specific material properties and

facilitate advanced applications.

Critical Considerations for Researchers

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/25192400/
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.smolecule.com/products/s1833096?utm_src=pdf-body-img
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.smolecule.com/products/s1833096?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

¢ Environmental and Health Profile: ZONYL FS-300 is classified with hazard codes Xi (Irritant) and
carries hazard statements for flammability (H225), serious eye irritation (H319), and potential
drowsiness or dizziness (H336) [1]. It is also classified as a PFAS (Per- and polyfluoroalkyl
substance), which warrants careful consideration regarding its environmental persistence and should
guide its use, disposal, and exploration of alternatives where appropriate [3].

e Material Compatibility: As a nonionic surfactant, its electrically neutral nature provides excellent
compatibility with various ionic systems and makes it unaffected by polyvalent cations in solution,
offering formulation flexibility [2].

¢ Stability Boundaries: While stable under proton radiation relevant to space missions, its
performance degrades significantly with prolonged storage at high temperatures (e.g., 60°C) [5].
Store recommended at 2-8°C [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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